N-(2-(furan-3-yl)-2-hydroxyethyl)-4-methoxy-2-methylbenzenesulfonamide

• IUPAC Name: N-[2-(furan-3-yl)-2-hydroxyethyl]-4-methoxy-2-methylbenzenesulfonamide
• InChI: InChI=1S/C14H17NO5S/c1-10-7-12(19-2)3-4-14(10)21(17,18)15-8-13(16)11-5-6-20-9-11/h3-7,9,13,15-16H,8H2,1-2H3
• InChI Key: LADZDQNWBKHUKR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)S(=O)(=O)NCC(C2=COC=C2)O
• Molecular Formula: C14H17NO5S
• Molecular Weight: 311.36 g/mol

Description

The compound “N-(2-(furan-3-yl)-2-hydroxyethyl)-4-methoxy-2-methylbenzenesulfonamide” is a complex organic molecule. It contains a furan ring, which is a five-membered aromatic heterocycle with one oxygen atom. Furan derivatives are important in various fields, including pharmaceuticals, polymers, resins, solvents, adhesives, fungicides, paints, antifreezes, fuels, and others.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Furan compounds generally have unique properties due to the aromatic heterocycle.

Scientific Research Applications

Synthetic Methodologies

The gold(I)-catalyzed synthesis of highly substituted N-(furan-3-ylmethylene)benzenesulfonamides showcases an innovative approach to creating complex molecules through a cascade reaction, expanding the toolkit for constructing furan-containing compounds with potential applications in pharmaceuticals and materials science (Wang et al., 2014).

Biological Activities

Research into the design and synthesis of 3-arylaminobenzofuran derivatives targeting the colchicine site on tubulin reveals potent anticancer and antiangiogenic activities. These findings highlight the therapeutic potential of benzenesulfonamide derivatives in cancer treatment through the disruption of tubulin polymerization and vascular disrupting properties (Romagnoli et al., 2015).

Materials Science

The synthesis and characterization of novel peripherally octa-substituted metallophthalocyanines, incorporating benzenesulfonamide derivatives, contribute to the development of materials with specific electrochemical and spectroelectrochemical properties. These materials are of interest for their potential applications in catalysis, photodynamic therapy, and as components in electronic devices (Kantekin et al., 2015).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, some furan derivatives demonstrate good antimicrobial activity.

Future Directions

Furan derivatives are considered platform chemicals and are gaining attention in various fields. The future research directions would likely involve exploring new synthesis methods, applications, and understanding the properties of such compounds better.